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CAS No.: 99175-39-0

Cat. No.: B1285398

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction
N-(Cyclopropylmethyl)cyclohexanamine and its hydrochloride salt are valuable building blocks

in medicinal chemistry and drug discovery. The unique combination of a cyclohexyl ring and a

cyclopropylmethyl group offers a desirable lipophilic profile and conformational rigidity, making

it an attractive scaffold for the development of novel therapeutic agents. This document

provides a comprehensive, step-by-step guide for the synthesis of N-
(Cyclopropylmethyl)cyclohexanamine hydrochloride, grounded in established chemical

principles and supported by practical insights for a successful and reproducible outcome.
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The synthesis hinges on a highly efficient and selective one-pot reductive amination reaction, a

cornerstone of modern amine synthesis.[1] This approach avoids the harsh conditions and

potential for over-alkylation often associated with direct alkylation methods. We will employ

sodium triacetoxyborohydride (STAB) as the reducing agent of choice, celebrated for its mild

nature and remarkable selectivity for iminium ions over ketones and aldehydes.[2]

This guide is designed to be self-validating, with detailed explanations for each procedural

step, safety precautions, and in-depth characterization of the final product.

Reaction Scheme
The overall synthetic transformation is a two-step process starting from commercially available

cyclohexanone and cyclopropylmethanamine. The first step is the formation of the free amine,

N-(Cyclopropylmethyl)cyclohexanamine, via reductive amination. The second step involves the

conversion of the free amine to its hydrochloride salt.

Cyclohexanone + Cyclopropylmethanamine N-(Cyclopropylmethyl)cyclohexanamine

  Sodium Triacetoxyborohydride (STAB)
  Dichloroethane (DCE), Acetic Acid (cat.)

  Room Temperature N-(Cyclopropylmethyl)cyclohexanamine HCl

  HCl in Dioxane (4M)
  Diethyl Ether

  0°C to Room Temperature

Click to download full resolution via product page

Figure 1: Overall synthetic scheme for N-(Cyclopropylmethyl)cyclohexanamine
hydrochloride.
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Reagent/Sol
vent

Formula
M.W. (
g/mol )

Purity Supplier Notes

Cyclohexano

ne
C₆H₁₀O 98.14 ≥99%

Sigma-

Aldrich
-

Cyclopropylm

ethanamine
C₄H₉N 71.12 ≥98%

Sigma-

Aldrich
-

Sodium

Triacetoxybor

ohydride

(STAB)

C₆H₁₀BNaO₆ 211.94 ≥95%
Sigma-

Aldrich

Hygroscopic,

handle under

inert

atmosphere.

1,2-

Dichloroethan

e (DCE)

C₂H₄Cl₂ 98.96
Anhydrous,

≥99.8%

Sigma-

Aldrich

Carcinogen,

handle in a

fume hood.

Acetic Acid,

Glacial
CH₃COOH 60.05 ≥99.7%

Fisher

Scientific
Corrosive.

Sodium

Bicarbonate
NaHCO₃ 84.01

Saturated

Aqueous

Solution

- For work-up.

Anhydrous

Magnesium

Sulfate

MgSO₄ 120.37 Granular
Sigma-

Aldrich

For drying

organic

layers.

Diethyl Ether (C₂H₅)₂O 74.12
Anhydrous,

≥99.7%

Sigma-

Aldrich

Extremely

flammable.

4M HCl in

Dioxane

HCl in

C₄H₈O₂
- -

Sigma-

Aldrich

Corrosive

and toxic.

Experimental Protocol
Part 1: Synthesis of N-(Cyclopropylmethyl)cyclohexanamine (Free Amine)

This procedure is based on the well-established reductive amination protocol using STAB,

which allows for a one-pot reaction by selectively reducing the in-situ formed iminium ion.
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Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a

nitrogen inlet, add cyclohexanone (5.0 g, 50.9 mmol, 1.0 equiv.).

Solvent and Amine Addition: Dissolve the cyclohexanone in 1,2-dichloroethane (DCE, 100

mL). To this solution, add cyclopropylmethanamine (4.0 g, 56.0 mmol, 1.1 equiv.) followed by

glacial acetic acid (0.3 mL, 5.1 mmol, 0.1 equiv.). The acetic acid acts as a catalyst to

promote the formation of the iminium ion intermediate.

Initiation of Reductive Amination: Stir the mixture at room temperature for 30 minutes to

allow for the formation of the iminium ion.

Addition of Reducing Agent: In a single portion, add sodium triacetoxyborohydride (STAB)

(12.9 g, 61.1 mmol, 1.2 equiv.) to the reaction mixture. The addition of STAB, a mild and

selective reducing agent, is crucial as it will preferentially reduce the iminium ion over the

unreacted cyclohexanone.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-16 hours. The

reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS) to confirm the consumption of the starting

materials.

Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated

aqueous solution of sodium bicarbonate (100 mL). This will neutralize the acetic acid and

decompose any remaining STAB. Stir vigorously for 15-20 minutes until gas evolution

ceases.

Extraction: Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with dichloromethane (2 x 50 mL).

Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the

crude N-(Cyclopropylmethyl)cyclohexanamine as an oil.
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Click to download full resolution via product page

Figure 2: Workflow for the reductive amination step.
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Part 2: Formation of N-(Cyclopropylmethyl)cyclohexanamine Hydrochloride

The hydrochloride salt is often preferred for its improved stability and handling properties.

Dissolution of the Free Amine: Dissolve the crude N-(Cyclopropylmethyl)cyclohexanamine

(assuming quantitative yield from the previous step, ~7.8 g) in anhydrous diethyl ether (100

mL) in an Erlenmeyer flask.

Acidification: Cool the solution in an ice bath (0 °C). While stirring, slowly add 4M HCl in

dioxane (15 mL, 60 mmol) dropwise. The hydrochloride salt will precipitate out of the solution

as a white solid. The use of a solution of HCl in an organic solvent is a common and effective

method for the preparation of amine hydrochlorides.[3]

Precipitation and Isolation: After the addition is complete, continue stirring the mixture at 0 °C

for 30 minutes, and then allow it to warm to room temperature and stir for an additional hour

to ensure complete precipitation.

Filtration and Washing: Collect the white precipitate by vacuum filtration. Wash the solid with

cold diethyl ether (3 x 20 mL) to remove any unreacted starting materials or byproducts.

Drying: Dry the resulting white solid under vacuum to a constant weight to yield N-
(Cyclopropylmethyl)cyclohexanamine hydrochloride.

Characterization
The identity and purity of the final product should be confirmed by spectroscopic methods.

While experimental data for the target molecule is not widely published, the following are

expected characteristics based on analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃) δ (ppm):

~3.0-3.2 (m, 1H): Proton on the cyclohexyl carbon attached to the nitrogen.

~2.5-2.7 (d, 2H): Methylene protons of the cyclopropylmethyl group.

~1.0-2.0 (m, 10H): Remaining cyclohexyl protons.
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~0.8-1.0 (m, 1H): Methine proton of the cyclopropyl group.

~0.4-0.6 (m, 2H): Methylene protons of the cyclopropyl group.

~0.1-0.3 (m, 2H): Methylene protons of the cyclopropyl group.

Note: In the hydrochloride salt, a broad singlet corresponding to the N-H proton would be

expected further downfield, and adjacent protons may show additional splitting.

¹³C NMR (100 MHz, CDCl₃) δ (ppm):

~60-62: Cyclohexyl carbon attached to nitrogen.

~55-57: Methylene carbon of the cyclopropylmethyl group.

~30-35: Cyclohexyl carbons.

~24-26: Cyclohexyl carbons.

~10-12: Methine carbon of the cyclopropyl group.

~3-5: Methylene carbons of the cyclopropyl group.

Infrared (IR) Spectroscopy
IR (KBr, cm⁻¹):

2700-3000 (broad): N-H stretch of the secondary ammonium salt. This broad absorption is

characteristic of amine hydrochlorides.

2850-2950: C-H stretching of the cyclohexyl and cyclopropyl groups.

~1600: N-H bending of the secondary ammonium salt.

~1450: C-H bending.

Mass Spectrometry (MS)
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MS (ESI+): m/z calculated for C₁₀H₁₉N [M+H]⁺: 154.1596; found: 154.1592. The mass

spectrum would show the molecular ion of the free amine.

Safety and Handling
1,2-Dichloroethane (DCE) is a suspected carcinogen and should be handled with extreme

care in a well-ventilated fume hood.

Sodium triacetoxyborohydride (STAB) is moisture-sensitive and should be handled under an

inert atmosphere. It reacts with water to release hydrogen gas, which is flammable.

4M HCl in Dioxane is highly corrosive and toxic. Handle with appropriate personal protective

equipment (gloves, safety glasses, lab coat) in a fume hood.

Diethyl ether is extremely flammable. Ensure there are no ignition sources nearby during its

use.

All reactions should be performed in a well-ventilated fume hood.

Conclusion
This application note provides a detailed and reliable protocol for the synthesis of N-
(Cyclopropylmethyl)cyclohexanamine hydrochloride. The use of a one-pot reductive

amination with sodium triacetoxyborohydride offers a safe, efficient, and high-yielding route to

the desired product. The described procedures, from reaction setup to final product

characterization, are designed to be easily followed by researchers in a standard organic

chemistry laboratory. Adherence to the safety precautions outlined is essential for the safe

execution of this synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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